Cas no 361436-24-0 (3-Isopropyl-1H-indol-5-ol)

• Product Name: 3-Isopropyl-1H-indol-5-ol
• CAS No: 361436-24-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 921064
• PubChem ID: 22669491
• Update Time: 2024-02-29

3-Isopropyl-1H-indol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-ol,3-(1-methylethyl)-(9CI)
• 5-hydroxy-3-isopropylindole
• 3-isopropyl-1H-indol-5-ol
• 5-hydroxy-3-isopropyl-indole
• AGUCHSMRRNZFRZ-UHFFFAOYSA-N
• 3-Isopropyl-1H-indol-5-ol

• Inchi： 1S/C11H13NO/c1-7(2)10-6-12-11-4-3-8(13)5-9(10)11/h3-7,12-13H,1-2H3
• InChI Key： AGUCHSMRRNZFRZ-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(=CN2)C(C)C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles